Cas no 1355832-41-5 (N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-4-(2-methyl-1H-imidazol-1-yl)butanamide)

• Product Name: N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-4-(2-methyl-1H-imidazol-1-yl)butanamide
• CAS No: 1355832-41-5
• MF: C₁₉H₂₀N₆O
• MW: 348.401702880859
• CID: 6016728
• PubChem ID: 56785375
• Update Time: 2025-05-19

N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-4-(2-methyl-1H-imidazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• AKOS033126279
• 1355832-41-5
• N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-4-(2-methyl-1H-imidazol-1-yl)butanamide
• EN300-26688669
• Z1167756445

• Inchi： 1S/C19H20N6O/c1-15-21-9-11-24(15)10-5-8-19(26)23-18(12-20)16-13-22-25(14-16)17-6-3-2-4-7-17/h2-4,6-7,9,11,13-14,18H,5,8,10H2,1H3,(H,23,26)
• InChI Key： WUEIADLORCHAPU-UHFFFAOYSA-N
• SMILES： O=C(CCCN1C=CN=C1C)NC(C#N)C1C=NN(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 348.16985928g/mol
• Monoisotopic Mass: 348.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.5Ų

Additional information on N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-4-(2-methyl-1H-imidazol-1-yl)butanamide

Professional Introduction to N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-4-(2-methyl-1H-imidazol-1-yl)butanamide (CAS No. 1355832-41-5)

N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-4-(2-methyl-1H-imidazol-1-yl)butanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1355832-41-5, represents a convergence of advanced structural motifs that are increasingly being explored for their potential therapeutic applications. The molecular framework of this compound integrates several key pharmacophoric elements, including a cyano group, a phenyl-pyrazole moiety, and a methyl-imidazole substituent, which collectively contribute to its unique chemical and biological properties.

The phenyl-pyrazole core is a well-documented scaffold in drug discovery, renowned for its versatility in modulating various biological pathways. Pyrazole derivatives have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer activities. In particular, the 1H-pyrazol-4-yl group in this compound adds a layer of complexity that can influence both the solubility and binding affinity of the molecule. This structural feature has been strategically incorporated to enhance interactions with biological targets, thereby improving the compound's pharmacological profile.

The presence of a cyano group at the position adjacent to the pyrazole ring introduces an electron-withdrawing effect, which can modulate the electronic properties of the molecule. This modification is particularly relevant in the context of designing molecules that require precise control over their reactivity and interactions with enzymes or receptors. The cyano group has been shown to enhance metabolic stability and reduce unwanted side reactions, making it a valuable feature in drug development.

The terminal amide group in the molecular structure, specifically N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-4-(2-methyl-1H-imidazol-1-yl)butanamide, further contributes to the compound's functionality. Amides are common pharmacophores in medicinal chemistry due to their ability to form hydrogen bonds with biological targets, thereby enhancing binding affinity. The specific arrangement of atoms in this amide moiety has been optimized to maximize interactions with potential therapeutic targets, such as kinases or transcription factors.

The incorporation of a 2-methyl-1H-imidazol-1-yl group at the fourth position of the butanamide backbone adds another layer of complexity to the molecular structure. Imidazole derivatives are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anticancer properties. The methyl-substituted imidazole ring in this compound enhances its bioavailability and reduces metabolic degradation, making it an attractive feature for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-4-(2-methyl-1H-imidazol-1-yl)butanamide with biological targets. These studies have highlighted the compound's potential as a lead candidate for further development in therapeutic areas such as oncology and immunology. The synergistic effects of its multiple pharmacophoric elements suggest that this compound may exhibit novel mechanisms of action that could address unmet medical needs.

In vitro studies have begun to elucidate the pharmacological properties of N-[cyano(1-phenyl-1H-pyrazol-4-yll)methyl]-4-(2-methyl-lH-imidazol-l-yll)butanamide. Initial results indicate that this compound demonstrates promising activity against several disease-related pathways. For instance, its ability to inhibit specific kinases has been observed in cell-based assays, suggesting potential applications in cancer therapy. Additionally, its interaction with immune cells has been explored, revealing anti-inflammatory properties that could be beneficial in treating autoimmune disorders.

The synthesis of this compound represents a significant achievement in organic chemistry due to its intricate structure and multiple functional groups. Advanced synthetic methodologies have been employed to construct the desired framework efficiently while maintaining high purity standards. These synthetic strategies not only highlight the versatility of modern chemical techniques but also pave the way for scalable production processes if further development proceeds.

The future prospects for N-[cyano(1 phenyl-lH-pyrazol -4 -yII)methyl]-4-(2-methyl-lH-imidaz ol-l-yII)butanamide are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to optimize its pharmacokinetic properties and explore additional therapeutic applications through structural modifications or derivatization strategies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress toward clinical translation if this compound proves successful in preclinical studies.

In conclusion,N-[cyano(l phen yl-lH-pyr az ol -4 -yll)meth yl]-4-(2-meth yl-l H-im id az ol-l-yII)butanamide (CAS No .1355832 -41 -5) stands out as an intriguing candidate for further exploration in drug discovery . Its sophisticated molecular architecture , featuring multiple pharmacophoric elements , positions it as a valuable tool for investigating novel therapeutic strategies across various disease indications . As research continues to uncover new insights into its mechanism s of action ,this compoun d holds great promise for contributing significantly t o advances i n medicinal chemistry an d biopharmaceutical sciences .